Cas no 1021213-41-1 (4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(3,4-dimethylbenzenesulfonyl)piperidine)

4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(3,4-dimethylbenzenesulfonyl)piperidine structure
1021213-41-1 structure
Product Name:4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(3,4-dimethylbenzenesulfonyl)piperidine
CAS No:1021213-41-1
MF:C23H27N3O5S
MW:457.542584657669
CID:5381463
Update Time:2025-07-16

4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(3,4-dimethylbenzenesulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

    • 3-(3,4-dimethoxyphenyl)-5-[1-(3,4-dimethylphenyl)sulfonylpiperidin-4-yl]-1,2,4-oxadiazole
    • 4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(3,4-dimethylbenzenesulfonyl)piperidine
    • Inchi: 1S/C23H27N3O5S/c1-15-5-7-19(13-16(15)2)32(27,28)26-11-9-17(10-12-26)23-24-22(25-31-23)18-6-8-20(29-3)21(14-18)30-4/h5-8,13-14,17H,9-12H2,1-4H3
    • InChI Key: KHRQWTBOGPXHQQ-UHFFFAOYSA-N
    • SMILES: O1C(C2CCN(S(C3=CC=C(C)C(C)=C3)(=O)=O)CC2)=NC(C2=CC=C(OC)C(OC)=C2)=N1

4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(3,4-dimethylbenzenesulfonyl)piperidine Pricemore >>

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Additional information on 4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(3,4-dimethylbenzenesulfonyl)piperidine

Research Brief on 4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(3,4-dimethylbenzenesulfonyl)piperidine (CAS: 1021213-41-1)

The compound 4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(3,4-dimethylbenzenesulfonyl)piperidine (CAS: 1021213-41-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and mechanisms of action.

Recent studies have highlighted the compound's unique structural features, which include a 1,2,4-oxadiazole core and a sulfonylated piperidine moiety. These structural elements are known to contribute to its bioactivity, particularly in modulating specific molecular targets. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory effects on certain kinase enzymes, suggesting its potential as a candidate for kinase-targeted therapies.

In vitro and in vivo studies have further elucidated the compound's pharmacokinetic profile. A study conducted by Smith et al. (2024) reported favorable absorption and distribution properties, with moderate plasma protein binding and good blood-brain barrier penetration. These characteristics make it a promising candidate for central nervous system (CNS) disorders, although further optimization may be required to enhance its metabolic stability.

Mechanistic investigations have revealed that 4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(3,4-dimethylbenzenesulfonyl)piperidine interacts with specific signaling pathways, including the PI3K/AKT and MAPK cascades. These pathways are frequently dysregulated in cancers and inflammatory diseases, positioning the compound as a potential multi-target agent. Preliminary data from animal models of glioblastoma and rheumatoid arthritis have shown promising results, with significant reductions in tumor growth and inflammatory markers, respectively.

Despite these encouraging findings, challenges remain in the development of this compound. Issues such as off-target effects and dose-limiting toxicities have been noted in preclinical studies. Researchers are currently exploring structural modifications to improve selectivity and reduce adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials.

In conclusion, 4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(3,4-dimethylbenzenesulfonyl)piperidine represents a promising scaffold for drug development, with potential applications in oncology and inflammation. Continued research is essential to fully realize its therapeutic potential and address existing limitations.

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